Cas no 1261988-67-3 (5-(3-Chloro-4-fluorophenyl)-2-fluorophenol)

• Product Name: 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol
• CAS No: 1261988-67-3
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18313827
• CID: 2767851
• PubChem ID: 53219506
• Update Time: 2025-10-12

5-(3-Chloro-4-fluorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLORO-4-FLUOROPHENYL)-2-FLUOROPHENOL
• 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol, 95%
• 1261988-67-3
• 3'-Chloro-4,4'-difluoro[1,1'-biphenyl]-3-ol
• MFCD18313827
• DTXSID80684342
• 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol

• MDL： MFCD18313827
• Inchi： 1S/C12H7ClF2O/c13-9-5-7(1-3-10(9)14)8-2-4-11(15)12(16)6-8/h1-6,16H
• InChI Key： QOGAHVVCEZHZJP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)F)F

Computed Properties

• Exact Mass: 240.0153489Da
• Monoisotopic Mass: 240.0153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol

5-(3-Chloro-4-fluorophenyl)-2-fluorophenol: A Comprehensive Overview

5-(3-Chloro-4-fluorophenyl)-2-fluorophenol, identified by the CAS number 1261988-67-3, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring a phenol group at position 2, a fluorine atom at position 4, and a chloro-substituted phenyl group at position 5. The presence of both chlorine and fluorine atoms introduces interesting electronic and steric properties, making this compound a subject of interest in contemporary chemical research.

The synthesis of 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol typically involves multi-step organic reactions, often employing directed metallation or coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Its aromatic framework allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, studies have shown that derivatives of 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol exhibit moderate to high activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

In addition to its pharmaceutical applications, this compound has shown utility in materials science. Its electron-withdrawing groups make it a candidate for use in organic semiconductors or advanced polymers. Recent research has focused on its ability to enhance the electrical conductivity of polymer blends without compromising mechanical properties.

The environmental impact of 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol is another area of active investigation. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

In conclusion, 5-(3-Chloro-4-fluorophenyl)-2-fluorophenol, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and environmental chemistry, driven by ongoing advancements in synthetic methodologies and functionalization techniques.